Cas no 1094315-96-4 (N-Benzyl-6-chloro-N-ethylpyridazin-3-amine)

• Product Name: N-Benzyl-6-chloro-N-ethylpyridazin-3-amine
• CAS No: 1094315-96-4
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• CID: 5048721
• Update Time: 2025-05-21

N-Benzyl-6-chloro-N-ethylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-6-chloro-N-ethylpyridazin-3-amine
• ADAL1326208
• N-Benzyl-6-chloro-N-ethylpyridazin-3-amine

• Inchi： 1S/C13H14ClN3/c1-2-17(10-11-6-4-3-5-7-11)13-9-8-12(14)15-16-13/h3-9H,2,10H2,1H3
• InChI Key： PWMJGSHYWZTLEU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N(CC)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 219
• XLogP3: 3.1
• Topological Polar Surface Area: 29

Additional information on N-Benzyl-6-chloro-N-ethylpyridazin-3-amine

Comprehensive Overview of N-Benzyl-6-chloro-N-ethylpyridazin-3-amine (CAS No. 1094315-96-4)

N-Benzyl-6-chloro-N-ethylpyridazin-3-amine (CAS No. 1094315-96-4) is a specialized pyridazine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzyl and ethyl substituents, serves as a pivotal intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a chloro-substituted pyridazine core, offers versatile reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like N-Benzyl-6-chloro-N-ethylpyridazin-3-amine has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a hot topic in oncology and inflammation research. The compound’s CAS No. 1094315-96-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and patent filings.

The synthesis of N-Benzyl-6-chloro-N-ethylpyridazin-3-amine involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Its chloro group at the 6-position enhances electrophilic reactivity, enabling further functionalization. This property aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers modify core structures to optimize bioactivity. Such studies are often highlighted in high-impact journals and grant proposals.

From an industrial perspective, CAS No. 1094315-96-4 is cataloged by major chemical suppliers as a high-purity reference standard. Its applications extend to analytical testing and quality control in API (Active Pharmaceutical Ingredient) manufacturing. The compound’s stability under ambient conditions makes it suitable for long-term storage, a critical factor for laboratory reagents.

Environmental and regulatory considerations are also pivotal. While N-Benzyl-6-chloro-N-ethylpyridazin-3-amine is not classified as hazardous, its handling requires standard laboratory safety protocols. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, topics frequently searched by EHS (Environment, Health, and Safety) professionals.

In summary, N-Benzyl-6-chloro-N-ethylpyridazin-3-amine (CAS No. 1094315-96-4) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from drug development to agrochemical innovation—underscore its importance in scientific and industrial communities. As research progresses, this compound is poised to remain a keystone in the advancement of functional materials and life sciences.